Cas no 1694191-52-0 (5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile)

• Product Name: 5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile
• CAS No: 1694191-52-0
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 6039779
• PubChem ID: 108285858
• Update Time: 2025-05-24

5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile
• 1694191-52-0
• EN300-1293068

• Inchi： 1S/C12H9N3O/c1-9-4-5-15(14-9)12-3-2-10(8-16)6-11(12)7-13/h2-6,8H,1H3
• InChI Key： KAKQBJODNMQEOX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C#N)C=1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile

5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile: A Comprehensive Overview

5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile, also known by its CAS number CAS 1694191-52-0, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 5-formyl-2-(3-methyl-1H-pyrazol-1-yl)benzonitrile comprises a benzonitrile core with a formyl group at the 5-position and a substituted pyrazole moiety at the 2-position. The presence of the pyrazole ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in drug discovery, where its ability to interact with biological targets has been extensively explored.

One of the most notable aspects of CAS 1694191-52 is its synthetic versatility. Researchers have developed efficient methodologies to synthesize this compound, often employing multi-component reactions or catalytic processes. These methods not only enhance the yield but also ensure the sustainability of the synthesis pathway. For instance, a study published in Journal of Organic Chemistry demonstrated the use of transition metal catalysts to achieve high stereoselectivity in the formation of the pyrazole ring.

In terms of applications, 5-formyl-2-(3-methylpyrazoloyl)benzonitrile has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several preclinical studies. Additionally, this compound exhibits potential as an advanced material precursor, particularly in the development of functional polymers and sensors. Recent breakthroughs in nanotechnology have leveraged its electronic properties to create highly sensitive detection systems for environmental monitoring.

The integration of computational chemistry techniques has further expanded our understanding of this compound's behavior. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with various substrates. This computational approach has been instrumental in optimizing reaction conditions for large-scale production.

In conclusion, CAS 1694191-based compounds like 5-formylpyrazolo-benzonitrile represent a frontier in modern chemistry. Their unique properties and wide-ranging applications underscore their importance in both academic research and industrial development. As ongoing studies continue to unravel their full potential, we can expect even more innovative uses for this remarkable compound.